2-cyano-N-(3-ethoxyphenyl)-3-(3-pyridinyl)acrylamide

• IUPAC Name: (Z)-2-cyano-N-(3-ethoxyphenyl)-3-pyridin-3-ylprop-2-enamide
• InChI: InChI=1S/C17H15N3O2/c1-2-22-16-7-3-6-15(10-16)20-17(21)14(11-18)9-13-5-4-8-19-12-13/h3-10,12H,2H2,1H3,(H,20,21)/b14-9-
• InChI Key: CAGJFNRCIZAEAA-ZROIWOOFSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C(=CC2=CN=CC=C2)C#N
• Isomeric SMILES: CCOC1=CC=CC(=C1)NC(=O)/C(=C\C2=CN=CC=C2)/C#N
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• Solubility: 30.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-cyano-N-(3-ethoxyphenyl)-3-(3-pyridinyl)acrylamide, also known as CEP-33779, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which plays a crucial role in inflammation, immune response, and cell survival.

Mechanism of Action

2-cyano-N-(3-ethoxyphenyl)-3-(3-pyridinyl)acrylamide inhibits the activity of the NF-κB pathway by binding to the IKKβ kinase subunit, which is responsible for activating the pathway. This prevents the phosphorylation and degradation of IκBα, a cytoplasmic inhibitor of NF-κB, and thereby inhibits the translocation of NF-κB to the nucleus. This results in the downregulation of NF-κB target genes, which are involved in inflammation, immune response, and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects in various preclinical models. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in vitro and in vivo. It has also been shown to reduce the infiltration of inflammatory cells into tissues. In addition, this compound has been found to have anti-tumor effects in various cancer models. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Moreover, this compound has been found to have anti-viral effects against HIV-1 and HCV. It has been shown to inhibit viral replication and reduce the production of viral particles.

Advantages and Limitations for Lab Experiments

2-cyano-N-(3-ethoxyphenyl)-3-(3-pyridinyl)acrylamide is a potent and selective inhibitor of the NF-κB pathway. It has been extensively studied in various preclinical models and has shown promising results for its potential therapeutic applications. However, there are some limitations to its use in lab experiments. This compound has low solubility in water, which can make it difficult to prepare solutions for in vitro and in vivo experiments. In addition, this compound has low bioavailability and a short half-life, which can limit its effectiveness in vivo.

Future Directions

For the study of 2-cyano-N-(3-ethoxyphenyl)-3-(3-pyridinyl)acrylamide include the development of more potent and selective inhibitors, investigation of its therapeutic applications, and exploration of its use in combination with other drugs or therapies.

Scientific Research Applications

2-cyano-N-(3-ethoxyphenyl)-3-(3-pyridinyl)acrylamide has been extensively studied in various preclinical models for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-tumor, and anti-viral effects. The inhibition of the NF-κB pathway by this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.